4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine

• IUPAC Name: 5-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-3-[2-(trifluoromethyl)phenyl]triazol-4-amine
• InChI: InChI=1S/C17H10F4N6O/c18-11-7-3-1-5-9(11)15-23-16(28-25-15)13-14(22)27(26-24-13)12-8-4-2-6-10(12)17(19,20)21/h1-8H,22H2
• InChI Key: GITGJSUJKNSOBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NOC(=N2)C3=C(N(N=N3)C4=CC=CC=C4C(F)(F)F)N)F
• Molecular Formula: C17H10F4N6O
• Molecular Weight: 390.29 g/mol

Description

The compound “4-[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1-[2-(trifluoromethyl)phenyl]-1H-1,2,3-triazol-5-amine” is a complex organic molecule. It contains several functional groups, including an oxadiazole ring and a triazole ring, both of which are five-membered heterocycles.

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of an oxadiazole ring and a triazole ring. These rings are connected by phenyl groups, which are aromatic hydrocarbon rings. One of the phenyl groups is substituted with a fluorine atom, and the other is substituted with a trifluoromethyl group.

Scientific Research Applications

Synthesis and Photochemistry

Research has shown interest in the photochemistry of fluorinated heterocyclic compounds, leading to the synthesis of fluorinated 1,3,4-oxadiazoles and 1,2,4-triazoles. This synthesis route highlights the potential of utilizing specific fluorinated compounds in creating targeted fluorinated structures through photochemical processes. The photoinduced molecular rearrangements and the application of these photoprocesses in synthesizing fluorinated heterocycles underscore the compound's relevance in advancing fluorine chemistry (Pace et al., 2004).

Antimicrobial Activities

The antimicrobial properties of fluorinated compounds, including 1,2,4-triazoles derivatives, have been explored. For example, the synthesis and evaluation of novel triazole derivatives have shown good to moderate antimicrobial activities against various microorganisms. This suggests that modifications and functionalization of the base structure can lead to compounds with potential applications in combating microbial infections (Bektaş et al., 2007).

Organic Light Emitting Devices (OLEDs)

The compound's utility extends into materials science, particularly in the development of organic light-emitting devices. Star-shaped fluorescent phenanthroimidazole fluorophores, which include similar fluorinated segments, exhibit high glass transition temperatures and thermal stabilities, making them promising materials for OLEDs. The design and synthesis of these materials demonstrate the compound's role in achieving high-efficiency, bluish-green emissions with excellent spectral stability (Tagare et al., 2018).